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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150 Get Quote

Introduction

PNU 142300 is one of the two primary metabolites of the oxazolidinone antibiotic, linezolid.[1]

[2][3] Linezolid undergoes oxidation of its morpholine ring to form PNU 142300 (an

aminoethoxyacetic acid derivative) and PNU 142586.[1][2][3][4][5] While PNU 142300 is

microbiologically inactive, its accumulation, particularly in patients with renal impairment, is of

significant clinical interest due to a potential association with linezolid-induced hematologic

adverse events, such as myelosuppression and thrombocytopenia.[1][6][7] Therefore, accurate

and robust analytical methods for the quantification of PNU 142300 in biological matrices are

essential for therapeutic drug monitoring (TDM), pharmacokinetic/pharmacodynamic (PK/PD)

analyses, and toxicological studies.[3][8][9][10]

These application notes provide detailed protocols for the analysis of PNU 142300 using Ultra-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and High-

Performance Liquid Chromatography (HPLC), which are commonly employed techniques for its

quantification in human plasma and serum.[6][7][8][11]

Analytical Methods and Experimental Protocols
Quantification of PNU 142300 in Human Serum/Plasma
by UPLC-MS/MS
This protocol describes a sensitive and rapid method for the simultaneous determination of

PNU 142300 and its parent drug, linezolid, in human serum or plasma.
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Experimental Workflow
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Sample Preparation

UPLC-MS/MS Analysis

Collect 100 µL of plasma sample

Add 5 µL of internal standard (IS)

Add 200 µL of acetonitrile for protein precipitation

Vortex and centrifuge at 15000 rpm for 10 min at 4°C

Transfer 100 µL of supernatant

Add 500 µL of mobile phase buffer A

Vortex the final solution

Inject 8 µL of the prepared sample

Transfer to autosampler

Chromatographic separation on a C18 column

Detection by tandem mass spectrometry (ESI+)

Data acquisition and analysis
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Linezolid Metabolism

Potential Mechanism of Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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